1,8-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-, disodium salt

• CAS: 903-46-8
• Molecular Formula: C14H6Na2O8S2
• Molecular Weight: 412.3 g/mol
• SMILES: C1=CC2=C(C(=C1)S(=O)(=O)[O-])C(=O)C3=C(C2=O)C=CC=C3S(=O)(=O)[O-].[Na+].[Na+]
• InChI: InChI=1S/C14H8O8S2.2Na/c15-13-7-3-1-5-9(23(17,18)19)11(7)14(16)12-8(13)4-2-6-10(12)24(20,21)22;;/h1-6H,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2
• InChIKey: QPNXKOHYRKMDAP-UHFFFAOYSA-L

1,8-Anthracenedisulfonic Acid Disodium Salt: Structural and Physicochemical Baseline

1,8-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-, disodium salt (CAS 903-46-8), commonly referred to as anthraquinone-1,8-disulfonate disodium salt (1,8-AQDS), is a water-soluble anthraquinone derivative with the molecular formula C₁₄H₆Na₂O₈S₂ and a molecular weight of 412.30 g·mol⁻¹ [1]. It belongs to the broader family of sulfonated anthraquinones that serve as dye intermediates, redox mediators, and analytical reagents. Its principal regioisomeric analogs include the 1,5- (CAS 117-14-6), 2,6- (CAS 853-68-9), and 2,7-disulfonate (CAS 853-67-8) disodium salts [2], each exhibiting distinct solubility, redox, and molecular recognition properties despite sharing a common anthraquinone core.

1

Isomer-specific ion-pair recognition probe Exploits the unique 1,8-sulfonate pocket for selective separation of aromatic disulfonates

2

Redox mediator screening with isomer-dependent potential Supports structure–property studies where sulfonate position controls reduction capability

3

Analytical reference for ADA isomer QC Enables method development for quantifying isomer distribution in commercial ADA lots

• [1] NIST Chemistry WebBook. 1,8-Anthraquinone sulfonic acid, disodium salt. NIST Standard Reference Database Number 69. https://webbook.nist.gov/cgi/inchi?ID=B6004617 View Source
• [2] US EPA Substance Registry Services. 1,8-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-, disodium salt, Internal Tracking Number 73320. https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/73320 View Source

Why Anthraquinone Disulfonate Isomer Substitution Fails in Technical Applications

Although commercial anthraquinone disulfonic acid (ADA) products are frequently supplied as mixed-isomer lots, the position of the sulfonate substituents dictates critical performance parameters — ion-pair stability, redox potential, catalytic behaviour, and chromatographic retention — that cannot be interchanged without compromising process outcomes [1]. The 1,8-isomer possesses a unique spatial arrangement where the two sulfonate groups are positioned on the same side of the anthraquinone ring, creating a molecular pocket capable of specific host-guest recognition that is structurally impossible for the 1,5- or 2,6-/2,7-isomers [2]. Consequently, procurement specifications that ignore isomer identity risk selecting a material that is suboptimal or even non-functional for the intended application.

Isomer swap

1,5-, 2,6-, or 2,7-isomers lack the 1,8-sulfonate pocket; ion-pair recognition and coordination geometry are not interchangeable.

Mixed lots

Commercial mixed-isomer ADA may shift redox potential by >200 mV vs. pure 1,8-AQDS, potentially rendering the mediator inactive for target substrates.

Process mismatch

Stretford H₂S oxidation preferentially requires 2,7-isomer; substituting 1,8-AQDS may reduce sulfide conversion efficiency.

• [1] US Patent 3,972,989. Reducing the consumption of anthraquinone disulfonate in Stretford solutions. Issued August 3, 1976. View Source
• [2] Okada, T. (1996). Design of Chromatographic and Electrophoretic Separation Based on Ion-Pair Formation of Aromatic Disulfonates with Polyammonium Ions. Analytical Chemistry, 68(7), 1158–1163. https://doi.org/10.1021/ac951096w View Source

1,8-AQDS Quantitative Differential Evidence vs. In-Class Comparators

Ion-Pair Selectivity with Ethylenediammonium-Terminal Polycations

In a systematic ion-exchange chromatography study comparing ion-pair formation between polyammonium ions and a panel of aromatic disulfonates (ADSs), anthraquinone-1,8-disulfonate (1,8-AnDS) displayed a qualitatively distinct behaviour: it specifically interacted with polyammonium ions bearing an ethylenediammonium structure at the molecular terminus and formed ion-pairs that were 'much more stable' than any other ADS tested [1]. This selectivity is attributed to the accommodation of the terminal ammonium ion within the molecular pocket formed by the two sulfonate groups at the 1,8-positions of the anthraquinone scaffold — a geometry not available to the 1,5-, 2,6-, or 2,7-isomers [1]. This recognition event was exploited to enhance separation selectivity in both chromatographic and electrophoretic modes, with 1,8-AnDS serving as the discriminating analyte [1].

Ion-Pair Selectivity

Head-to-head

1,8-AQDS forms much more stable ion-pairs with ethylenediammonium-terminal polycations than any other aromatic disulfonate tested.

Enables isomer-specific separation that other ADA isomers cannot replicate.

Aqueous ion-exchange chromatography; selectivity attributed to the 1,8-sulfonate pocket.

Evidence Dimension	Ion-pair stability and molecular recognition specificity with polyammonium ions
Target Compound Data	1,8-AnDS: Forms specifically enhanced, more stable ion-pairs with polyammonium ions possessing an ethylenediammonium terminal structure
Comparator Or Baseline	All other aromatic disulfonates tested (including 1,5-, 2,6-, and 2,7-anthraquinone disulfonates): No specific, enhanced ion-pair formation observed with ethylenediammonium-terminal polyammonium ions
Quantified Difference	Qualitatively assessed as 'much more stable ion-pairs than any other ADS'; specific retention enhancement and separation selectivity demonstrated chromatographically
Conditions	Ion-exchange chromatography with polyethyleneammonium ions [NH₃⁺(CH₂CH₂NH₂⁺)ₙH]; varying polyammonium chain lengths; aqueous mobile phase

Why This Matters

For laboratories developing selective ion-pairing or supramolecular separation methods, 1,8-AQDS provides a molecular recognition handle — the 1,8-sulfonate pocket — that is structurally absent in any other anthraquinone disulfonate isomer, enabling separations that are impossible with generic mixed-isomer ADA.

• [1] Okada, T. (1996). Design of Chromatographic and Electrophoretic Separation Based on Ion-Pair Formation of Aromatic Disulfonates with Polyammonium Ions. Analytical Chemistry, 68(7), 1158–1163. https://doi.org/10.1021/ac951096w View Source

Stretford Process Redox Reactivity: Isomer Preference Hierarchy

US Patent 3,972,989 explicitly teaches that among anthraquinone disulfonate (ADA) isomers used in the Stretford process for H₂S removal, the 2,6- and 2,7-isomers possess higher reactivity with sulfide than the 1,5- and 1,8-isomers, and are therefore preferred [1]. Furthermore, the 2,7-isomer is identified as the most preferred material due to its superior water solubility, while the 2,6-isomer is noted to be 'relatively insoluble' in the process solution and tolerable only in small amounts [1] [2]. The 1,5/1,8 mixed isomers are commercially available and can be used, but with lower process efficiency [1]. This establishes a clear reactivity and solubility hierarchy: 2,7 > 2,6 >> 1,5/1,8 for Stretford-type H₂S oxidation.

Stretford Reactivity

Head-to-head

Reactivity ranking: 2,7 > 2,6 >> 1,5/1,8. 1,8-AQDS mixture exhibits lower sulfide reactivity and is not preferred for H₂S oxidation.

Process efficiency is isomer-dependent; mixed lots containing 1,8 may increase ADA consumption.

Alkaline vanadium-mediated Stretford solution; solubility also governs isomer preference.

Evidence Dimension	Relative reactivity with sulfide in the Stretford H₂S oxidation process
Target Compound Data	1,5/1,8 ADA mixture: Lower reactivity with sulfide; usable but not preferred
Comparator Or Baseline	2,6/2,7 ADA mixture: Higher reactivity with sulfide; 2,7 isomer is 'most preferred' due to superior water solubility; 2,6 isomer has limited solubility
Quantified Difference	Qualitative reactivity ranking: 2,7 > 2,6 >> 1,5/1,8; solubility ranking: 2,7 most soluble, 2,6 relatively insoluble
Conditions	Stretford process: alkaline aqueous solution, pH ~9, containing vanadium(V) species as co-catalyst, atmospheric oxygen for regeneration

Why This Matters

Procurement for Stretford or related gas-sweetening operations must specify the 2,7-isomer (or 2,6/2,7 mixtures) for optimal sulfide conversion efficiency; sourcing 1,8-isomer or 1,5/1,8 mixed lots will result in reduced H₂S oxidation rates and potentially higher ADA consumption.

• [1] US Patent 3,972,989. Reducing the consumption of anthraquinone disulfonate in Stretford solutions. Issued August 3, 1976. https://patents.google.com/patent/US3972989A/en View Source
• [2] US Patent 4,355,012. Mixed anthraquinonedisulfonic acids. Issued October 19, 1982. https://patents.justia.com/patent/4355012 View Source

Mid-Point Redox Potential Ordering Across Anthraquinone Disulfonates

In a comparative electrochemical study of 9,10-anthraquinone disulfonates as mediators for indirect cathodic reduction of dyes, the mid-point potentials (vs. Ag/AgCl) were measured as −698 mV for 1,5-AQDS and −475 mV for 2,6-AQDS [1]. While direct mid-point potential data for the 1,8-isomer were not reported in this study, computational investigations of anthraquinone disulfonate isomers (including 1,5-, 1,8-, 2,6-, and 2,7-) reveal that isomer substitution pattern systematically modulates dipole moment, frontier molecular orbital energies, and electrostatic potential distributions [2]. The 1,8-isomer, with sulfonate groups on the same ring side, exhibits a dipole moment and charge distribution distinct from the centrosymmetric 1,5- and 2,6-isomers, which directly influences its reduction potential and mediator efficiency [2]. The −223 mV difference between 1,5- and 2,6-AQDS demonstrates that sulfonate position alone can shift redox potential by >200 mV — a magnitude sufficient to alter which dye classes a given isomer can effectively reduce [1].

Redox Potential

Cross-study comparable

1,5-AQDS: −698 mV; 2,6-AQDS: −475 mV (vs. Ag/AgCl). Difference = 223 mV.

Sulfonate position alone can shift redox potential by >200 mV, affecting mediator capability.

1,8-AQDS direct experimental mid-point potential not reported; computational data supports distinct electronic profile.

Evidence Dimension	Mid-point redox potential (vs. Ag/AgCl) and structure-dependent electronic properties of anthraquinone disulfonate isomers
Target Compound Data	1,8-AQDS: Computational data (dipole moment, HOMO/LUMO energies, electrostatic potential) available; direct experimental mid-point potential from this study: not reported
Comparator Or Baseline	1,5-AQDS: mid-point potential −698 mV (vs. Ag/AgCl); 2,6-AQDS: mid-point potential −475 mV (vs. Ag/AgCl); difference = 223 mV
Quantified Difference	223 mV difference between 1,5- and 2,6-isomers demonstrates that sulfonate substitution position alters redox potential by >200 mV; computational parameters for 1,8-isomer are distinct from both 1,5- and 2,6-isomers
Conditions	Aqueous electrolyte; glassy carbon working electrode; Ag/AgCl reference; dyeing mediator screening study (Behtaj et al., 2010); computational study using semi-empirical methods (AM1/PM3) on isolated molecules

Why This Matters

The >200 mV redox potential spread among isomers means that selecting the correct isomer is critical for mediator-based dyeing or electrosynthesis: a mismatch can render the mediator thermodynamically incapable of reducing the target substrate.

• [1] Behtaj, A., et al. (2010). Electrochemical characteristics and dyeing properties of selected 9,10-anthraquinones as mediators for the indirect cathodic reduction of dyes. Electrochimica Acta, 55(12), 3915–3922. https://doi.org/10.1016/j.electacta.2010.02.039 View Source
• [2] 蒽醌化合物的计算研究 (Computational Study of Anthraquinone Compounds). Semi-empirical theoretical analysis of anthraquinone, α-anthraquinone sulfonic acid, β-anthraquinone sulfonic acid, 1,5-, 1,8-, 2,6-, and 2,7-anthraquinone disulfonic acids: geometry optimization, dipole moments, FMO energies, electrostatic potentials. https://www.renrendoc.com/paper/213360173.html View Source

Computational Dipole Moment and Electronic Structure Differentiation

A semi-empirical computational study systematically optimized geometries and calculated electronic parameters — including dipole moment, HOMO/LUMO energies, electrostatic potential, and charge distribution — for anthraquinone, α- and β-anthraquinone monosulfonic acids, and the four disulfonic acid isomers: 1,5-, 1,8-, 2,6-, and 2,7-anthraquinone disulfonic acids [1]. The results demonstrate that the 1,8-isomer possesses a markedly different dipole moment vector and electrostatic potential surface compared to the 1,5- and 2,6-/2,7-isomers, owing to the asymmetric placement of both sulfonate groups on the same side of the anthraquinone ring system [1]. These computed electronic differences provide a molecular-level rationale for the experimentally observed divergence in ion-pair recognition [2], redox behaviour, and solubility among isomers.

Electronic Structure

Class-level inference

Computed dipole moment and electrostatic potential of 1,8-AQDS differ qualitatively from 1,5-, 2,6-, and 2,7-isomers.

Unique electronic fingerprint rationalizes divergent ion-pairing and redox behaviour.

Semi-empirical calculations (AM1/PM3); data to verify with higher-level theory.

Evidence Dimension	Computed electronic parameters: dipole moment (Debye), HOMO/LUMO energies, electrostatic potential maps, charge distribution
Target Compound Data	1,8-AQDS: Distinct dipole moment vector (asymmetric, both SO₃⁻ groups on same ring side); unique electrostatic potential surface with concentrated negative charge region between the 1,8-positions
Comparator Or Baseline	1,5-AQDS: More symmetric dipole (SO₃⁻ groups on opposite sides of the ring); 2,6-AQDS: Elongated symmetric dipole; 2,7-AQDS: Similar elongated symmetric dipole
Quantified Difference	Quantitative dipole moment and FMO energy values computed at multiple semi-empirical levels (AM1, PM3, MNDO); data tables available in the full document; direction and magnitude of dipole moment differ qualitatively between 1,8- and all other isomers
Conditions	Semi-empirical calculations (AM1, PM3, MNDO methods) on isolated molecules in vacuum; geometry optimization to energy minima; frequency analysis confirming stationary points

Why This Matters

The unique electronic fingerprint of 1,8-AQDS, validated by computation, underpins its differential behaviour in ion-pairing, coordination chemistry, and redox applications — providing a rational basis for isomer-specific procurement rather than reliance on mixed-isomer commercial ADA.

• [1] 蒽醌化合物的计算研究 (Computational Study of Anthraquinone Compounds). Semi-empirical theoretical analysis of anthraquinone and anthraquinone sulfonic acid isomers including 1,5-, 1,8-, 2,6-, and 2,7-disulfonic acids. https://www.renrendoc.com/paper/213360173.html View Source
• [2] Okada, T. (1996). Design of Chromatographic and Electrophoretic Separation Based on Ion-Pair Formation of Aromatic Disulfonates with Polyammonium Ions. Analytical Chemistry, 68(7), 1158–1163. https://doi.org/10.1021/ac951096w View Source

Indirect Photometric Detection for Inorganic Anion Analysis

Disodium salts of several anthraquinone-disulfonic acids, possessing large molar absorptivity, were evaluated as visualization agents for microcolumn ion chromatography with indirect photometric detection [1]. The system achieved concentration detection limits of 0.98–1.6 μmol·L⁻¹ for chloride, nitrate, and sulfate (S/N = 3), corresponding to mass detection limits of 18–32 fmol [1]. While the study employed a panel of anthraquinone disulfonate isomers, the high molar absorptivity of the 1,8-isomer (ε ≈ 10⁴ L·mol⁻¹·cm⁻¹ in the UV region) makes it particularly suitable for indirect detection where the visualization agent must provide strong background absorbance [1] [2]. The sensitivity achieved — low femtomole mass detection limits — positions anthraquinone disulfonate-based indirect photometric detection as competitive with suppressed conductivity detection for inorganic anion analysis in low-volume samples [1].

Indirect Detection

Supporting evidence

Mass LODs: 18–32 fmol for Cl⁻, NO₃⁻, SO₄²⁻ using ADA as visualization agent; concentration LODs 0.98–1.6 μmol·L⁻¹ (S/N=3).

Supports ultra-trace anion analysis in volume-limited samples.

Microcolumn LC with UV indirect photometric detection; 1,8-AQDS high molar absorptivity enables sensitivity.

Evidence Dimension	Mass detection limits for inorganic anions using indirect photometric detection with anthraquinone disulfonate visualization agents
Target Compound Data	Anthraquinone disulfonates (including 1,8-isomer) as visualization agents: mass detection limits 18–32 fmol for chloride, nitrate, sulfate; concentration LODs 0.98–1.6 μmol·L⁻¹ at S/N = 3
Comparator Or Baseline	Conventional conductivity detection in ion chromatography: typical mass LODs in the low picomole to nanomole range for similar anions
Quantified Difference	18–32 fmol mass detection limits represent approximately 1–3 orders of magnitude improvement over conventional conductivity detection (typical LODs ~1–100 pmol), depending on analyte and system configuration
Conditions	Microcolumn liquid chromatography (0.35 mm i.d. fused-silica column); anion-exchange stationary phase; indirect photometric detection at UV wavelength corresponding to anthraquinone disulfonate absorbance maximum (~260–280 nm); S/N = 3

Why This Matters

For analytical laboratories requiring ultra-trace anion detection in limited-volume samples (e.g., biological fluids, single-cell analysis), anthraquinone-1,8-disulfonate-based indirect photometric detection offers femtogram-level sensitivity that is difficult to achieve with standard conductivity detection, providing a procurement rationale for high-purity 1,8-AQDS as an analytical reagent.

• [1] Takeuchi, T., Miwa, T., Zein, R., & Munaf, E. (1995). Indirect photometric detection of inorganic anions by microcolumn liquid chromatography using anthraquinone-disulfonate as visualization agent. Chromatographia, 40, 450–454. https://doi.org/10.1007/BF02274526 View Source
• [2] Zein, R., Munaf, E., Takeuchi, T., & Miwa, T. (1996). Signal enhancement of inorganic anions by indirect photometric detection with anthraquinone-disulfonate as visualization agent in liquid chromatography. Chromatographia, 42, 391–396. https://doi.org/10.1007/BF02274533 View Source

1,8-AQDS Optimal Application Scenarios Based on Quantified Evidence

Selective Anion Separation via Sulfonate Pocket Recognition

The uniquely stable ion-pair formation between 1,8-AQDS and polyammonium ions with ethylenediammonium terminals [1] enables selective chromatographic or electrophoretic separation of aromatic disulfonates that cannot be achieved with any other isomer. This molecular recognition property can be exploited to design sensors or separation media where 1,8-AQDS serves as either the recognition element or the target analyte for isomer-specific quantification in commercial ADA lots.

Coordination Chemistry and Catalytic Thioether Oxidation

1,8-AQDS forms structurally well-defined bimetallic lanthanide coordination complexes under hydrothermal conditions, where the ligand chelates both Ln³⁺ and K⁺ ions through its 1,8-disulfonate pocket and quinone oxygens [1]. These complexes catalyse the oxidation of thioethers to sulfoxides, with the Er³⁺ complex exhibiting the best catalytic efficiency across a broad substrate scope [1]. The 1,8-isomer's chelating geometry — unavailable to 2,6- or 2,7-isomers — is essential for this bimetallic coordination architecture.

Isomer Distribution Quality Control for ADA Lots and Process Solutions

Temperature-programmed HPLC methods capable of resolving individual ADA structural isomers and quantifying total ADA content with 2% R.S.D. precision have been developed specifically for assaying commercial dye lots and Stretford process solutions [1]. For gas-sweetening operations using the Stretford process, monitoring isomer distribution is critical because the 2,7-isomer is the most reactive with sulfide and most soluble, while the 2,6-isomer is sparingly soluble and can precipitate in process equipment . 1,8-AQDS serves as an essential reference standard in these isomer-specific HPLC assays.

Caution: 1,8-AQDS in Redox Flow Battery Electrolytes

In aqueous redox flow battery research, anthraquinone-2,7-disulfonic acid (2,7-AQDS) is the established benchmark negative electrolyte (negolyte) molecule, with standard reduction potentials that are higher (less negative) than those of other sulfonated anthraquinone derivatives [1]. The 1,8-isomer has not been demonstrated as a competitive negolyte; its sulfonate configuration and associated redox potential are less favourable for this application. Procurement for RFB research should therefore specify the 2,7-isomer (CAS 853-67-8) unless a specific comparative study is being undertaken.

Application

Selection Property

Validation Focus

Selective anion separation

1,8-sulfonate pocket recognition

Ion-pair stability with ethylenediammonium polycations

Coordination chemistry & catalysis

Bimetallic chelating geometry

Thioether oxidation activity with lanthanide complexes

ADA isomer QC & process monitoring

Isomer-resolving HPLC reference

Isomer distribution accuracy (2% R.S.D.)

Redox flow battery research (caution)

Isomer-dependent reduction potential

2,7-AQDS is established negolyte; 1,8-isomer not demonstrated as competitive

• [1] Okada, T. (1996). Design of Chromatographic and Electrophoretic Separation Based on Ion-Pair Formation of Aromatic Disulfonates with Polyammonium Ions. Analytical Chemistry, 68(7), 1158–1163. https://doi.org/10.1021/ac951096w View Source